Cas no 1171923-88-8 (2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester)

2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester is a synthetic organic compound featuring a tert-butyl-substituted phenyl group and a methoxybenzoate moiety. Its structure combines steric hindrance from the tert-butyl group with the reactivity of the ester functionality, making it a versatile intermediate in organic synthesis. The compound is particularly useful in the development of fine chemicals and pharmaceuticals, where its stability and controlled reactivity are advantageous. The methoxy and ester groups offer sites for further functionalization, while the tert-butyl moiety enhances solubility and modulates steric effects. This compound is suitable for applications requiring precise molecular modifications under mild conditions.
2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester structure
1171923-88-8 structure
Product Name:2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester
CAS No:1171923-88-8
MF:C23H30O3
MW:354.482507228851
MDL:MFCD12546706
CID:4683231
Update Time:2025-10-29

2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester
    • 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester
    • MDL: MFCD12546706
    • Inchi: 1S/C23H30O3/c1-16-13-14-19(23(2,3)4)15-18(16)11-7-9-17-10-8-12-20(25-5)21(17)22(24)26-6/h8,10,12-15H,7,9,11H2,1-6H3
    • InChI Key: GYQONYAUNCSQNS-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1C(=O)OC)CCCC1=C(C)C=CC(=C1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 439
  • Topological Polar Surface Area: 35.5

2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB465374-100 mg
2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester; .
1171923-88-8
100mg
€215.00 2023-04-21
abcr
AB465374-250 mg
2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester; .
1171923-88-8
250mg
€359.00 2023-04-21
abcr
AB465374-1 g
2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester; .
1171923-88-8
1g
€549.00 2023-04-21
abcr
AB465374-100mg
2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester; .
1171923-88-8
100mg
€215.00 2025-04-22
abcr
AB465374-250mg
2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester; .
1171923-88-8
250mg
€359.00 2025-04-22
abcr
AB465374-1g
2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester; .
1171923-88-8
1g
€549.00 2025-04-22

Additional information on 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester

Comprehensive Overview of 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester (CAS No. 1171923-88-8)

The chemical compound 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester (CAS No. 1171923-88-8) is a specialized ester derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl group and a methoxy substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for this compound due to its potential role in drug discovery and material science. The growing interest in bioactive molecules and sustainable synthesis has further highlighted its relevance in modern scientific discourse.

One of the key reasons for the popularity of CAS No. 1171923-88-8 is its versatility. The compound's benzoic acid methyl ester backbone is a common motif in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. Recent studies have explored its derivatives for their potential in targeting enzyme inhibition and receptor modulation, aligning with the current trend of precision medicine. Additionally, its tert-butyl group enhances lipophilicity, a critical factor in drug bioavailability—a topic frequently searched by pharmaceutical developers.

From an industrial perspective, 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester is synthesized through advanced organic coupling reactions, a process often queried in academic and patent literature. The compound’s stability under various conditions makes it suitable for high-throughput screening, a technique widely adopted in drug discovery pipelines. Moreover, its structural features are compatible with green chemistry principles, addressing the rising demand for eco-friendly synthesis methods—a hot topic in both scientific and regulatory communities.

Analytical characterization of CAS No. 1171923-88-8 typically involves techniques like NMR spectroscopy and mass spectrometry, which are frequently discussed in online forums and research papers. The compound’s methyl ester functionality also allows for easy derivatization, enabling researchers to explore structure-activity relationships (SAR). This adaptability resonates with the increasing focus on molecular optimization in drug design, a subject dominating recent scientific conferences and publications.

In summary, 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester represents a compelling case study in the intersection of synthetic chemistry and applied research. Its multifaceted applications, coupled with the industry’s shift toward sustainable and efficient methodologies, ensure its continued relevance. For researchers seeking detailed protocols or commercial suppliers, this compound remains a focal point in the quest for innovative solutions to complex biochemical challenges.

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